Cas no 1261779-36-5 (2-Chloro-5-cyanobenzoic acid ethyl ester)

• Product Name: 2-Chloro-5-cyanobenzoic acid ethyl ester
• CAS No: 1261779-36-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD18396036
• CID: 2195870
• PubChem ID: 77231164
• Update Time: 2025-05-20

2-Chloro-5-cyanobenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyanobenzoic acid ethyl ester
• 1261779-36-5
• ethyl 2-chloro-5-cyanobenzoate
• DA-13275
• D84595
• MFCD18396036

• MDL： MFCD18396036
• Inchi： 1S/C10H8ClNO2/c1-2-14-10(13)8-5-7(6-12)3-4-9(8)11/h3-5H,2H2,1H3
• InChI Key： JBBVYJZIZSKVMK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1C(=O)OCC

Computed Properties

• Exact Mass: 209.0243562Da
• Monoisotopic Mass: 209.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.094 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Chloro-5-cyanobenzoic acid ethyl ester

2-Chloro-5-cyanobenzoic acid ethyl ester (CAS No. 1261779-36-5): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-5-cyanobenzoic acid ethyl ester (CAS No. 1261779-36-5) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound is characterized by its chloro, cyano, and ethyl ester functionalities, which contribute to its reactivity and utility in synthetic chemistry.

The molecular formula of 2-Chloro-5-cyanobenzoic acid ethyl ester is C₁₀H₇ClN₂O₂, and its molecular weight is 218.62 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, including the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In the field of pharmaceutical research, 2-Chloro-5-cyanobenzoic acid ethyl ester has gained significant attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2-Chloro-5-cyanobenzoic acid ethyl ester, which exhibited potent antitumor activity against multiple cancer cell lines. The researchers found that the presence of the cyano group enhanced the cytotoxicity of the compounds, making them promising candidates for further drug development.

Beyond pharmaceutical applications, 2-Chloro-5-cyanobenzoic acid ethyl ester has also been investigated for its potential in agrochemicals. A recent study published in Pesticide Biochemistry and Physiology highlighted the use of this compound as an intermediate in the synthesis of herbicides with improved selectivity and efficacy. The researchers demonstrated that derivatives of 2-Chloro-5-cyanobenzoic acid ethyl ester showed enhanced herbicidal activity against broadleaf weeds while maintaining low toxicity to non-target organisms.

In addition to its applications in pharmaceuticals and agrochemicals, 2-Chloro-5-cyanobenzoic acid ethyl ester has been explored for its potential in materials science. A study published in Advanced Materials Interfaces in 2020 reported the use of this compound as a building block for the synthesis of functional polymers with unique optical and electronic properties. The researchers synthesized a series of copolymers containing 2-Chloro-5-cyanobenzoic acid ethyl ester-based monomers and found that these materials exhibited excellent photoluminescence and charge transport properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic versatility of 2-Chloro-5-cyanobenzoic acid ethyl ester is further demonstrated by its use in various chemical transformations. For example, a study published in Organic Letters in 2019 described a novel palladium-catalyzed coupling reaction involving this compound, which allowed for the efficient synthesis of substituted benzamides with high regioselectivity. This reaction has since been widely adopted by synthetic chemists for the preparation of complex molecules with diverse functionalities.

The safety profile of 2-Chloro-5-cyanobenzoic acid ethyl ester is an important consideration for its industrial applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials and should be handled using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 2-Chloro-5-cyanobenzoic acid ethyl ester (CAS No. 1261779-36-5) is a valuable intermediate with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of bioactive compounds, herbicides, functional polymers, and other advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern chemistry.